propan-2-yl 6-({2-[2-methyl-5-(trifluoromethoxy)-1H-indol-3-yl]ethyl}carbamoyl)cyclohex-3-ene-1-carboxylate

• Molecular Formula: C23H27F3N2O4
• Molecular Weight: 452.5 g/mol
• IUPAC Name: propan-2-yl 6-[2-[2-methyl-5-(trifluoromethoxy)-1H-indol-3-yl]ethylcarbamoyl]cyclohex-3-ene-1-carboxylate
• InChI: InChI=1S/C23H27F3N2O4/c1-13(2)31-22(30)18-7-5-4-6-17(18)21(29)27-11-10-16-14(3)28-20-9-8-15(12-19(16)20)32-23(24,25)26/h4-5,8-9,12-13,17-18,28H,6-7,10-11H2,1-3H3,(H,27,29)
• InChI Key: UIGUNKHGXBLWPZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(N1)C=CC(=C2)OC(F)(F)F)CCNC(=O)C3CC=CCC3C(=O)OC(C)C

Description

This compound is a mouthful, but let’s break it down The systematic name suggests a complex structure with several functional groups

IUPAC Name: Propan-2-yl 6-({2-[2-methyl-5-(trifluoromethoxy)-1H-indol-3-yl]ethyl}carbamoyl)cyclohex-3-ene-1-carboxylate

Common Name: Unfortunately, there isn’t a widely accepted common name for this specific compound.

Preparation Methods

Synthetic Routes: The synthesis of this compound likely involves multiple steps. While I don’t have specific information on this exact compound, I can provide insights based on similar structures. One common approach is the Suzuki–Miyaura coupling . This reaction combines organoboron compounds with aryl or vinyl halides under palladium catalysis. The organoboron reagents play a crucial role in this process.

Industrial Production: For industrial-scale production, optimization of reaction conditions, scalability, and cost-effectiveness are essential. Researchers would need to adapt existing methods or develop new ones to meet these criteria.

Chemical Reactions Analysis

Reactivity: This compound likely undergoes various reactions, including:

Oxidation: Oxidative transformations of specific functional groups.

Reduction: Reduction of carbonyl groups or other unsaturated moieties.

Substitution: Substitution reactions at specific positions.

Cycloadditions: Formation of cyclic structures.

Common Reagents and Conditions:

Palladium Catalysts: Used in Suzuki–Miyaura couplings.

Boron Reagents: Essential for transmetalation in cross-coupling reactions.

Halides: React with boron compounds.

Scientific Research Applications

This compound’s applications span various fields:

Medicine: Investigate its potential as a drug candidate.

Chemistry: Explore its reactivity and design related derivatives.

Biology: Study its interactions with biological targets.

Industry: Assess its use in materials or fine chemicals.

Mechanism of Action

Understanding how this compound exerts its effects involves identifying its molecular targets and pathways. Detailed studies would be necessary to unravel this mystery.

Comparison with Similar Compounds

While I don’t have a direct list of similar compounds, researchers would compare this compound to related structures. Highlighting its uniqueness would involve contrasting it with known analogs.

Remember, this compound’s complexity makes it intriguing for further investigation